![molecular formula C20H22N2O2 B2792165 N-((1,2-dimethyl-1H-indol-5-yl)methyl)-2-phenoxypropanamide CAS No. 852137-63-4](/img/structure/B2792165.png)
N-((1,2-dimethyl-1H-indol-5-yl)methyl)-2-phenoxypropanamide
Overview
Description
Synthesis Analysis
The synthesis of a similar compound, (2,3-dihydro-1H-indol-5-ylmethyl)amine, involves several steps, including the condensation of 5-nitroindole with dimethylamine and subsequent reduction of the nitro group to an amino group .Molecular Structure Analysis
The structure of the newly synthesized compounds was established by elemental analysis, high resolution mass-spectrometry, 1H, 13C NMR and IR spectroscopy, and mass-spectrometry .Chemical Reactions Analysis
The most direct method for the preparation of (2,3-dihydro-1H-indol-5-ylmethyl)amine is the Tscherniac-Einhorn reaction of indoline with commercially available 2-(hydroxymethyl)isoindoline-1,3-dione using concentrated sulfuric acid as a catalyst followed by hydrolysis of phthalimido to an amino group .Mechanism of Action
The mechanism of action of N-((1,2-dimethyl-1H-indol-5-yl)methyl)-2-phenoxypropanamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell growth and inflammation. This compound has been shown to inhibit the NF-κB signaling pathway, which is known to play a critical role in inflammation and cancer cell growth. Additionally, this compound has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which is involved in regulating cellular energy metabolism and promoting cell survival.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied extensively in vitro and in vivo. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, reduce oxidative stress, and inhibit inflammation. In animal models, this compound has been shown to reduce tumor growth, reduce inflammation, and improve overall survival rates.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-((1,2-dimethyl-1H-indol-5-yl)methyl)-2-phenoxypropanamide is its versatility in scientific research applications. Its chemical structure can be easily modified to create analogs that have improved potency and selectivity. Additionally, this compound has been shown to have low toxicity, making it a viable compound for in vivo studies. However, one of the limitations of this compound is its poor solubility in water, which can limit its bioavailability in vivo.
Future Directions
There are several future directions for research on N-((1,2-dimethyl-1H-indol-5-yl)methyl)-2-phenoxypropanamide. One potential application is in the development of novel anti-cancer therapies. This compound has been shown to have potent anti-cancer activity in vitro and in vivo, and further studies are needed to determine its efficacy in human clinical trials. Additionally, the development of this compound analogs with improved potency and selectivity could lead to the discovery of new anti-cancer drugs.
Another potential application for this compound is in the treatment of inflammatory diseases. This compound has been shown to have potent anti-inflammatory activity in animal models of arthritis and colitis, and further studies are needed to determine its efficacy in human clinical trials. Additionally, the development of this compound analogs with improved solubility could lead to the discovery of new anti-inflammatory drugs.
In conclusion, this compound, or this compound, is a synthetic compound with potential therapeutic applications in cancer and inflammation. Its chemical structure has been optimized for high yields and purity, making it a viable compound for scientific research applications. Further studies are needed to determine its efficacy in human clinical trials and to develop novel analogs with improved potency and selectivity.
Synthesis Methods
The synthesis of N-((1,2-dimethyl-1H-indol-5-yl)methyl)-2-phenoxypropanamide involves a multi-step process that starts with the reaction of 1,2-dimethyl-1H-indole with chloroacetyl chloride to form 1-(chloroacetyl)-1,2-dimethyl-1H-indole. This intermediate product is then reacted with 2-phenoxypropanoic acid in the presence of a base to yield this compound. The synthesis of this compound has been optimized to obtain high yields and purity, making it a viable compound for scientific research applications.
Scientific Research Applications
N-((1,2-dimethyl-1H-indol-5-yl)methyl)-2-phenoxypropanamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-oxidant properties. In vitro studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to reduce inflammation in animal models of arthritis and colitis.
properties
IUPAC Name |
N-[(1,2-dimethylindol-5-yl)methyl]-2-phenoxypropanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O2/c1-14-11-17-12-16(9-10-19(17)22(14)3)13-21-20(23)15(2)24-18-7-5-4-6-8-18/h4-12,15H,13H2,1-3H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTWHUQHQHKWLSZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N1C)C=CC(=C2)CNC(=O)C(C)OC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201321293 | |
Record name | N-[(1,2-dimethylindol-5-yl)methyl]-2-phenoxypropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201321293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
11.4 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24815064 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
852137-63-4 | |
Record name | N-[(1,2-dimethylindol-5-yl)methyl]-2-phenoxypropanamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201321293 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.